Cas no 5948-90-3 ((6Z)-6-benzylidene-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one)

(6Z)-6-benzylidene-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one structure
5948-90-3 structure
Product Name:(6Z)-6-benzylidene-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one
CAS No:5948-90-3
MF:C20H24ClN5OS2
MW:450.020460128784
CID:1618480
PubChem ID:5234933
Update Time:2025-04-21

(6Z)-6-benzylidene-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one Chemical and Physical Properties

Names and Identifiers

    • (6Z)-6-benzylidene-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one
    • thiazolo[2,3-c]-1,2,4-triazol-5(6H)-one, 3-(4-methylphenyl)-6-(phenylmethylene)-, (6Z)-
    • 5948-90-3
    • 2-({[4-(3-Chlorophenyl)-5-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-N-hexyl-1,3-thiazole-4-carboximidic acid
    • DTXSID90974882
    • Inchi: 1S/C20H24ClN5OS2/c1-3-4-5-6-10-22-19(27)17-12-28-18(23-17)13-29-20-25-24-14(2)26(20)16-9-7-8-15(21)11-16/h7-9,11-12H,3-6,10,13H2,1-2H3,(H,22,27)
    • InChI Key: UQUBHAAQJVFPBO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1C(C)=NN=C1SCC1=NC(=CS1)C(NCCCCCC)=O

Computed Properties

  • Exact Mass: 319.07809
  • Monoisotopic Mass: 319.077933
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.1
  • XLogP3: 5.5

Experimental Properties

  • Density: 1.33
  • Boiling Point: 539.6°C at 760 mmHg
  • Flash Point: 280.1°C
  • Refractive Index: 1.712
  • PSA: 47.78
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